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Compound of Interest

Compound Name: Selmid
CAS No.: 70985-43-2
Cat. No.: B12806127
Get Quote
. J

Initial Summary: The compound referred to as "Selmid" is identified in chemical databases as
a specific molecule with the CAS number 70985-43-2 and the chemical name
Diethylaminomethylmaleopimaric acid imide diethylamine salt.[1] While some sources suggest
it is being explored for therapeutic potential, a comprehensive review of publicly available
scientific literature and clinical trial databases does not yield evidence of its progression as a
pharmaceutical agent.[2] The predominant application of Selmid appears to be in the field of
synthetic chemistry as a ligand in catalysis.[2] This guide provides a detailed overview of its
known chemical properties and applications, and addresses the current lack of data in the
context of drug development.

Chemical and Physical Properties

Selmid is a complex organic molecule with the molecular formula C33H55N304.[1] Its key
identifiers and computed properties are summarized in the table below, based on data from
publicly accessible chemical databases.
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Property Value Source
CAS Number 70985-43-2 [1]
Molecular Formula C33H55N304 [1]
Molecular Weight 557.8 g/mol [1]

N-ethylethanamine;methyl
(1S,4R,5R,9R,10R,12R,13R,1
7R)-15-(diethylaminomethyl)-9-
methyl-14,16-dioxo-18-propan-
IUPAC Name [1]
2-yl-15-
azapentacyclo[10.5.2.0%,10.04,°.
0%3,27Inonadec-18-ene-5-

carboxylate

Diethylaminomethylmaleopima
Synonyms U . [1]
ric acid imide diethylamine salt

Application in Synthetic Chemistry

The most well-documented application of Selmid is as a synthetic organosulfur compound
used in catalytic systems.[2] Its structure, featuring a phosphine-alkene hybrid ligand
backbone, allows it to act as a strong o-donor and Tt-acceptor, which is beneficial for transition
metal catalysis.[2] This property makes it versatile for reactions such as hydrogenation and
olefin metathesis.[2]

Comparative Catalytic Performance

Quantitative data available from Benchchem highlights its efficiency in comparison to other
established catalysts.[2]
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Reaction Catalyst . Comparator Comparator
Metric Value

Type System Catalyst Value

) Turnover o
Hydrogenatio ] Wilkinson's
Selmid-Rh Frequency 1,200 h—t 450 h—1

n Catalyst

(TOF)
i Turnover
Olefin ) Grubbs
] Selmid-Ru Number 12,000 8,500

Metathesis Catalyst

(TON)

Potential Biological and Therapeutic Applications

While it is stated that Selmid is being studied for its potential biological activities and explored
for therapeutic use, there is a notable absence of published research in peer-reviewed journals
to substantiate these claims.[2] Searches for pharmacological data, mechanism of action
studies in biological systems, or any preclinical or clinical trial results for Selmid (CAS 70985-
43-2) have not yielded any specific information. Therefore, for researchers in drug
development, it should be considered a compound with unsubstantiated therapeutic potential at
this time.

Experimental Protocols

Given the lack of published biological studies, a relevant experimental protocol for Selmid
cannot be provided in that context. However, based on its documented use in catalysis, a
generalized protocol for a hydrogenation reaction is outlined below.

Generalized Protocol for Catalytic Hydrogenation of an Alkene

o Catalyst Preparation: In an inert atmosphere (e.g., using a glovebox or Schlenk line), the
transition metal precursor (e.g., a rhodium source) and the Selmid ligand are dissolved in an
appropriate anhydrous, deoxygenated solvent (e.g., toluene or dichloromethane) in a
reaction vessel equipped with a magnetic stirrer. The mixture is stirred at room temperature
for a specified time to allow for the formation of the active catalyst complex.

e Reaction Setup: The substrate (the alkene to be hydrogenated) is added to the reaction
vessel. The vessel is then sealed and connected to a hydrogen gas source.
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e Hydrogenation: The reaction vessel is purged with hydrogen gas. The reaction is then stirred
under a positive pressure of hydrogen (typically 1-10 atm) at a controlled temperature (e.qg.,
room temperature to 80°C).

e Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer
Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR)
spectroscopy by taking aliquots from the reaction mixture at regular intervals.

e Work-up and Isolation: Upon completion of the reaction, the hydrogen pressure is released,
and the solvent is removed under reduced pressure. The residue is then purified using an
appropriate method, such as column chromatography on silica gel, to isolate the
hydrogenated product.

o Characterization: The structure and purity of the final product are confirmed by spectroscopic
methods (e.g., *H NMR, 13C NMR, Mass Spectrometry).

Visualizations

The following diagrams illustrate conceptual workflows and relationships relevant to the study
and application of a compound like Selmid.
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Caption: Generalized workflow for the synthesis and biological evaluation of a novel chemical
compound.
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Caption: Conceptual diagram of Selmid's role as a ligand in forming an active transition metal
catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Selmid Compound: A Technical Overview for Chemical
and Pharmaceutical Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12806127/docs#selmid-compound-a-technical-
overview-for-chemical-and-pharmaceutical-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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